Cas no 324771-25-7 (N-(4-acetylphenyl)-N'-(benzenesulfonyl)-4-fluorobenzene-1-carboximidamide)

• Product Name: N-(4-acetylphenyl)-N'-(benzenesulfonyl)-4-fluorobenzene-1-carboximidamide
• CAS No: 324771-25-7
• MF: C₂₁H₁₇FN₂O₃S
• MW: 396.434687376022
• CID: 6301049
• PubChem ID: 2179890
• Update Time: 2025-06-13

N-(4-acetylphenyl)-N'-(benzenesulfonyl)-4-fluorobenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-N'-(benzenesulfonyl)-4-fluorobenzene-1-carboximidamide
• N-(4-acetylphenyl)-4-fluoro-N'-(phenylsulfonyl)benzimidamide
• AKOS024605251
• EU-0026842
• N-(4-acetylphenyl)-N'-(benzenesulfonyl)-4-fluorobenzenecarboximidamide
• 324771-25-7
• F1347-0094

• Inchi： 1S/C21H17FN2O3S/c1-15(25)16-9-13-19(14-10-16)23-21(17-7-11-18(22)12-8-17)24-28(26,27)20-5-3-2-4-6-20/h2-14H,1H3,(H,23,24)
• InChI Key： YEQXNASNYJUJBF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N=C(C1C=CC(=CC=1)F)NC1C=CC(C(C)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 396.09439174g/mol
• Monoisotopic Mass: 396.09439174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 84Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-acetylphenyl)-N'-(benzenesulfonyl)-4-fluorobenzene-1-carboximidamide

Comprehensive Overview of N-(4-acetylphenyl)-N'-(benzenesulfonyl)-4-fluorobenzene-1-carboximidamide (CAS 324771-25-7)

N-(4-acetylphenyl)-N'-(benzenesulfonyl)-4-fluorobenzene-1-carboximidamide (CAS 324771-25-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique carboximidamide and benzenesulfonyl functional groups, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural properties, which combine a fluorobenzene core with acetyl and sulfonyl substituents, offering a versatile scaffold for further chemical modifications.

The compound's CAS number 324771-25-7 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its IUPAC name, while complex, highlights the presence of key moieties such as the 4-acetylphenyl and benzenesulfonyl groups, which are often associated with enhanced bioactivity and stability. These features make it a subject of interest for studies focusing on enzyme inhibition, receptor binding, and molecular docking simulations.

In recent years, the demand for fluorinated compounds like N-(4-acetylphenyl)-N'-(benzenesulfonyl)-4-fluorobenzene-1-carboximidamide has surged due to their role in developing next-generation therapeutics. Fluorination is a common strategy in medicinal chemistry to improve pharmacokinetic properties, such as metabolic stability and membrane permeability. This aligns with current trends in precision medicine and targeted drug delivery, where researchers seek compounds with optimized efficacy and minimal side effects.

Another area of interest is the compound's potential application in material science. The benzenesulfonyl group, for instance, is known to contribute to the thermal stability and solubility of polymers. This has led to investigations into its use in advanced coatings and electronic materials, where durability and performance are paramount. Such applications are particularly relevant in industries like renewable energy and flexible electronics, which are rapidly evolving to meet global sustainability goals.

From a synthetic chemistry perspective, the preparation of CAS 324771-25-7 involves multi-step reactions, often requiring precise control over conditions to achieve high yields and purity. Techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are routinely employed to characterize the compound, ensuring it meets the stringent standards required for research and development. These methodologies are frequently discussed in academic forums and patent literature, reflecting the compound's growing prominence.

Given the increasing focus on green chemistry, researchers are also exploring eco-friendly synthesis routes for N-(4-acetylphenyl)-N'-(benzenesulfonyl)-4-fluorobenzene-1-carboximidamide. This includes the use of catalytic methods and biodegradable solvents, which align with global efforts to reduce the environmental impact of chemical manufacturing. Such innovations are often highlighted in sustainability reports and industry conferences, making them a hot topic among stakeholders.

In summary, N-(4-acetylphenyl)-N'-(benzenesulfonyl)-4-fluorobenzene-1-carboximidamide (CAS 324771-25-7) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structure and versatile applications make it a valuable subject for ongoing research, particularly in fields like drug development, advanced materials, and sustainable chemistry. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern science and technology.